![molecular formula C9H10N2O B7476286 Azetidin-1-yl(pyridin-2-yl)methanone](/img/structure/B7476286.png)
Azetidin-1-yl(pyridin-2-yl)methanone
Overview
Description
Azetidin-1-yl(pyridin-2-yl)methanone is a chemical compound that has gained attention in scientific research due to its potential applications in the medical and pharmaceutical industries.
Scientific Research Applications
Antimicrobial and Antitubercular Activities :
- Organotin(IV) complexes of semicarbazone and thiosemicarbazones derived from (2-hydroxyphenyl)(pyrrolidin-1-yl)methanone show significant antibacterial activities and potential as drugs (Singh, Singh, & Bhanuka, 2016).
- Pyrimidine-azitidinone analogues synthesized from the condensation of aromatic amines with N-phenylacetamide exhibit antimicrobial and antituberculosis activity (Chandrashekaraiah, Lingappa, Gowda, & Bhadregowda, 2014).
- Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone show potential as antidepressant and nootropic agents (Thomas, Nanda, Kothapalli, & Hamane, 2016).
Catalytic Asymmetric Addition :
- Enantiopure N-(ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol evaluated for catalytic asymmetric addition of organozinc reagents to aldehydes, achieving high enantioselectivity (Wang, Zhang, Zhao, Wang, Ding, Jing, & Song, 2008).
Other Applications :
- Novel bioactive compounds of 2-azetidinone derived from pyrazin dicarboxylic acid showing excellent antibacterial and antifungal activities (Ayyash & Habeeb, 2019).
- (3,3-Difluoro-pyrrolidin-1-yl)-[(2S,4S)-(4-(4-pyrimidin-2-yl-piperazin-1-yl)-pyrrolidin-2-yl]-methanone identified as a potent dipeptidyl peptidase IV inhibitor for the treatment of type 2 diabetes (Ammirati et al., 2009).
properties
IUPAC Name |
azetidin-1-yl(pyridin-2-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O/c12-9(11-6-3-7-11)8-4-1-2-5-10-8/h1-2,4-5H,3,6-7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUTRURKICFCVQZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C1)C(=O)C2=CC=CC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Azetidin-1-yl(pyridin-2-yl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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